Cas no 465-92-9 (Marrubiin)

Marrubiin structure

Product Name:Marrubiin

CAS No:465-92-9

MF:C₂₀H₂₈O₄

MW:332.433926582336

MDL:MFCD08461003

CID:331549

PubChem ID:73401

Update Time:2025-04-19

Marrubiin Chemical and Physical Properties

Names and Identifiers

- 2H-Naphtho[1,8-bc]furan-2-one,6-[2-(3-furanyl)ethyl]decahydro-6-hydroxy-2a,5a,7-trimethyl-,(2aS,5aS,6R,7R,8aR,8bR)-
- MARRUBIIN
- MARRUBIIN(SH)
- Marrubiin I
- MarrubiuM bitter
- Marrubin
- AP086P88M4
- MLS000738128
- NSC36693
- J3.534.022J
- C09128
- 2H-Naphtho(1,8-bc)furan-2-one, 6-(2-(3-furanyl)ethyl)decahydro-6-hydroxy-2a,5a,7-trimethyl-, (2aS-(2aalpha,5abeta,6alpha,7alpha,8aalpha,8balpha))-
- 2H-Naphtho[1, 6-[2-(3-furanyl)ethyl]decahydro-6-hydroxy-2a,5a,7-trimethyl-, [2aS-(2a.alph
- 465-92-9
- XM36381
- MARRUBIIN [MI]
- 8.beta.H-Labda-13(16), 15,16-epoxy-6.beta.,9-dihydroxy-, .gamma.-lactone
- AKOS040760545
- NSC-36693
- MFCD08461003
- CHEMBL1999372
- DTXSID50963595
- MS-25009
- 2H-Naphtho[1, 6-[2-(3-furanyl)ethyl]decahydro-6-hydroxy-2a,5a,7-trimethyl-, [2aS-(2a.alpha.,5a.beta.,6.alpha.,7.alpha.,8a.alpha.,8b.alpha.)]-
- NS00093865
- Q11770828
- (2AS,5AS,6R,7R,8AR,8BR)-6-(2-(3-FURANYL)ETHYL)DECAHYDRO-6-HYDROXY-2A,5A,7-TRIMETHYL-2H-NAPHTHO(1,8-BC)FURAN-2-ONE
- NSC 36693
- (1R,4S,8S,9R,10R,12R)-9-[2-(furan-3-yl)ethyl]-9-hydroxy-4,8,10-trimethyl-2-oxatricyclo[6.3.1.04,12]dodecan-3-one
- CS-0101468
- CHEBI:6696
- SCHEMBL2784576
- UNII-AP086P88M4
- HY-N6995
- 2H-Naphtho[1,8-bc]furan-2-one, 6-[2-(3-furanyl)ethyl]decahydro-6-hydroxy-2a,5a,7-trimethyl-, [2aS-(2a.alpha.,5a.beta.,6.alpha.,7.alpha.,8a.alpha.,8b.alpha.)]-
- MLSMR
- SMR000393890
- 8.beta.H-Labda-13(16),14-dien-19-oic acid, 15,16-epoxy-6.beta.,9-dihydroxy-, .gamma.-lactone
- G13500
- DA-75323
- Marrubiin
- MDL： MFCD08461003
- Inchi： 1S/C20H28O4/c1-13-11-15-16-18(2,17(21)24-15)7-4-8-19(16,3)20(13,22)9-5-14-6-10-23-12-14/h6,10,12-13,15-16,22H,4-5,7-9,11H2,1-3H3/t13-,15-,16+,18+,19+,20-/m1/s1
- InChI Key： HQLLRHCTVDVUJB-OBHOOXMTSA-N
- SMILES： O1C([C@@]2(C)CCC[C@]3(C)[C@@](CCC4=COC=C4)([C@H](C)C[C@@H]1[C@H]32)O)=O

Computed Properties

Exact Mass: 332.19900
Monoisotopic Mass: 332.19875937 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 534
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.7
Molecular Weight: 332.4
XLogP3: 3.7

Experimental Properties

Density: 1.152±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 160 ºC
Solubility: Almost insoluble (0.03 g/l) (25 º C),
PSA: 59.67000
LogP: 3.72120
Specific Rotation: D20 +35.8° (c = 3.1 in chloroform); D24 +45° (acetone)

Marrubiin Security Information

Hazardous Material transportation number：UN 2811
Hazard Category Code： 25
Safety Instruction： S1; S22; S45
Risk Phrases：R25
Storage Condition：2-8°C

Marrubiin Pricemore >>

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